dimethyl({[(2S)-pyrrolidin-2-yl]methyl})amine dihydrochloride

• IUPAC Name: N,N-dimethyl-1-[(2S)-pyrrolidin-2-yl]methanamine;dihydrochloride
• InChI: InChI=1S/C7H16N2.2ClH/c1-9(2)6-7-4-3-5-8-7;;/h7-8H,3-6H2,1-2H3;2*1H/t7-;;/m0../s1
• InChI Key: WYOMVPNXWDCQRG-KLXURFKVSA-N
• Canonical SMILES: CN(C)CC1CCCN1.Cl.Cl
• Isomeric SMILES: CN(C)C[C@@H]1CCCN1.Cl.Cl
• Molecular Formula: C7H18Cl2N2
• Molecular Weight: 201.13 g/mol
• CAS No.: 1638760-25-4

Description

Dimethyl({[(2S)-pyrrolidin-2-yl]methyl})amine dihydrochloride is a useful research compound. Its molecular formula is C7H18Cl2N2 and its molecular weight is 201.14. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Sensors for Paraquat Detection

A study reviewed electrochemical methods for detecting paraquat, a quaternary ammonium herbicide, in food samples. This research is relevant because it showcases the application of chemical analysis in ensuring food safety and environmental protection. The study highlights the use of modified electrodes for high selectivity and sensitivity in detecting paraquat in complex matrices like food, emphasizing the importance of electrochemical sensors in agricultural and food safety applications (Laghrib et al., 2020).

Health Risks of Herbicide Paraquat

Another study focuses on the environmental exposure and health risks of paraquat, indicating its significant impact on human health and the environment. This highlights the ongoing need for scientific research in understanding and mitigating the effects of chemical compounds used in agriculture on health and the environment (Tsai, 2013).

Biogenic Amines in Foods

Research on biogenic amines in foods discusses their roles in food spoilage, intoxication, and the formation of nitrosamines. This is particularly relevant in understanding the chemical interactions and transformations that can occur in food products, which have direct implications for food safety, preservation, and human health (Bulushi et al., 2009).

Mechanism of Action

Target of Action

The primary target of dimethyl({[(2S)-pyrrolidin-2-yl]methyl})amine dihydrochloride is Dipeptidyl peptidase 4 . This enzyme plays a significant role in glucose metabolism and is a target for the treatment of type 2 diabetes .

Biochemical Pathways

The compound affects the glucose metabolism pathway . By inhibiting Dipeptidyl peptidase 4, it increases the levels of incretin hormones, which stimulate insulin release. Insulin then promotes the uptake of glucose into cells, reducing blood glucose levels .

Result of Action

The molecular and cellular effects of the action of this compound are the increased levels of incretin hormones and insulin, leading to decreased blood glucose levels .